4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride

• IUPAC Name: 4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride
• InChI: InChI=1S/C14H18N2O2.ClH/c17-14-16(12-6-8-15-9-7-12)13(10-18-14)11-4-2-1-3-5-11;/h1-5,12-13,15H,6-10H2;1H
• InChI Key: XPTYXJVBOMPCIN-UHFFFAOYSA-N
• Canonical SMILES: C1C[NH2+]CCC1N2C(COC2=O)C3=CC=CC=C3.[Cl-]
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

The compound identified as “4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride” is a chemical entity with specific properties and applications

Preparation Methods

Industrial Production Methods: Industrial production methods for 4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride are also not well-documented. Typically, such compounds are synthesized in specialized laboratories under controlled conditions to ensure purity and consistency.

Chemical Reactions Analysis

Types of Reactions: 4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired outcome and the nature of the compound.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The conditions for these reactions vary, but they often require specific temperatures, solvents, and catalysts to proceed efficiently.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. Detailed information on the specific products is not available, but they are typically characterized using analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride has several scientific research applications, including its use in chemistry, biology, medicine, and industry. It is often used as a reference compound in analytical studies and as a reagent in various chemical reactions. In biology and medicine, it may be used in studies related to its biological activity and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride involves its interaction with specific molecular targets and pathways. detailed information on the exact mechanism and molecular targets is not available. Generally, such compounds exert their effects by binding to specific proteins or enzymes, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 4-phenyl-3-piperidin-1-ium-4-yl-1,3-oxazolidin-2-one;chloride include other chemical entities with comparable structures and properties. These compounds may share similar functional groups and reactivity patterns.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the particular applications it has in scientific research. While it shares similarities with other compounds, its distinct properties make it valuable for certain studies and applications.

Conclusion

This compound is a compound with significant scientific research applications